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Compound of Interest

Compound Name: Trimethoprim impurity F

Cat. No.: B125099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trimethoprim impurity F, a known

process-related impurity in the synthesis of the antibacterial drug Trimethoprim. This document

details its chemical and physical properties, synthesis, and analytical detection methods,

serving as a critical resource for quality control, regulatory filings, and further research.

Chemical Identity and Physical Properties
Trimethoprim impurity F, identified by the CAS number 16285-82-8, is chemically known as

5-(3-bromo-4,5-dimethoxybenzyl)pyrimidine-2,4-diamine.[1][2][3][4][5][6][7][8] It is also referred

to as 3-Desmethoxy 3-Bromo Trimethoprim.[2] This compound is recognized as a significant

impurity in Trimethoprim drug substance and is listed in the European Pharmacopoeia (EP).[2]

[3][6][9][10]

A summary of its key physicochemical properties is presented in the table below.
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Property Value Reference(s)

CAS Number 16285-82-8 [2][5][7][10][11]

Molecular Formula C₁₃H₁₅BrN₄O₂ [2][5][6][7][10]

Molecular Weight 339.19 g/mol [4][5][6][8][10]

IUPAC Name

5-[(3-bromo-4,5-

dimethoxyphenyl)methyl]pyrimi

dine-2,4-diamine

[6]

Synonyms

Trimethoprim EP Impurity F, 3-

Desmethoxy 3-Bromo

Trimethoprim, 5-(3-Bromo-4,5-

dimethoxybenzyl)pyrimidine-

2,4-diamine

[2][4][6]

Appearance Light Beige to White Solid [12]

Melting Point 200-202 °C [12]

Solubility
Slightly soluble in DMSO and

Methanol
[12]

Storage Refrigerator, +5°C [6][12]

Synthesis Protocol
A patented method describes the directional synthesis of Trimethoprim impurity F.[1] The

process is a two-step synthesis designed for reasonable yield and high purity, utilizing readily

available starting materials.[1]

Step A: Synthesis of 3-(3-bromo-4,5-dimethoxyphenyl)-2-(methoxymethyl)acrylonitrile

Reactants: 3-bromo-4,5-dimethoxybenzaldehyde and methoxyacetonitrile are reacted in the

presence of a sodium alkoxide.

Solvent: An alcoholic solvent is used.
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Reaction: The mixture is stirred to yield the intermediate compound, 3-(3-bromo-4,5-

dimethoxyphenyl)-2-(methoxymethyl)acrylonitrile.

Step B: Synthesis of 5-(3-bromo-4,5-dimethoxybenzyl)pyrimidine-2,4-diamine (Trimethoprim
Impurity F)

Reactants: The intermediate from Step A is reacted with guanidinium carbonate in the

presence of a sodium alkoxide.

Solvent: An alcoholic solvent is used.

Reaction Conditions: The reaction temperature is maintained between 0-100 °C for a

duration of 0.5-6 hours.[1]

Molar Ratios: The molar ratio of the intermediate to sodium alkoxide is between 1:1 and

1:20, and the ratio to guanidinium carbonate is between 1:0.5 and 1:20.[1]

Product: The final product, 5-(3-bromo-4,5-dimethoxybenzyl)pyrimidine-2,4-diamine

(Trimethoprim Impurity F), is obtained.
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Step A: Intermediate Synthesis

Step B: Final Product Synthesis

3-bromo-4,5-dimethoxybenzaldehyde
+ Methoxyacetonitrile

3-(3-bromo-4,5-dimethoxyphenyl)
-2-(methoxymethyl)acrylonitrileReaction

Sodium Alkoxide
(in Alcohol)

Intermediate from Step A

Trimethoprim Impurity F
(CAS 16285-82-8)Cyclization

(0-100°C, 0.5-6h)

Guanidinium Carbonate
+ Sodium Alkoxide

(in Alcohol)
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Impurity Analysis Workflow

Structure Confirmation

Trimethoprim Drug Substance

HPLC Analysis
(EP 8.0 Method)

Detection of Impurity F Peak

Preparative LC Isolation

If significant peak detected

Mass Spectrometry (MS) NMR Spectroscopy IR Spectroscopy

Compare with Reference Standard CoA

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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